Cas no 1385322-98-4 (N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide)

N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide is a specialized organic compound featuring a tetrahydro-2H-pyran scaffold with a cyano substituent at the 4-position, coupled with a methoxy-β-methyl-substituted benzenebutanamide moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both polar (cyano, methoxy) and nonpolar (methyl, tetrahydro-2H-pyran) groups enhances its solubility profile, facilitating diverse synthetic applications. Its rigid pyran ring and functionalized side chain offer potential for selective interactions in drug discovery, particularly in targeting enzyme or receptor-based pathways. The compound's stability under standard conditions further supports its utility in multi-step synthetic routes.

N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide structure

1385322-98-4 structure

Product Name:N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide

CAS No:1385322-98-4

MF:C₁₈H₂₄N₂O₃

MW:316.394764900208

CID:5455726

PubChem ID:72012684

Update Time:2025-10-28

N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide Chemical and Physical Properties

Names and Identifiers

- Z1212406525
- N-(4-CYANOOXAN-4-YL)-4-(2-METHOXYPHENYL)-3-METHYLBUTANAMIDE
- EN300-26685217
- AKOS016924429
- 1385322-98-4
- N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide
- Inchi： 1S/C18H24N2O3/c1-14(11-15-5-3-4-6-16(15)22-2)12-17(21)20-18(13-19)7-9-23-10-8-18/h3-6,14H,7-12H2,1-2H3,(H,20,21)
- InChI Key： HLIRHWDMZHIPIX-UHFFFAOYSA-N
- SMILES： C1(CC(C)CC(NC2(C#N)CCOCC2)=O)=CC=CC=C1OC

Computed Properties

Exact Mass: 316.17869263g/mol
Monoisotopic Mass: 316.17869263g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 437
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 71.4Å²

Experimental Properties

Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 547.0±50.0 °C(Predicted)
pka: 12.56±0.20(Predicted)

N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26685217-0.05g	N-(4-cyanooxan-4-yl)-4-(2-methoxyphenyl)-3-methylbutanamide	1385322-98-4	95.0%	0.05g	$212.0	2025-03-20

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Additional information on N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide

Research Brief on N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide (CAS: 1385322-98-4)

The compound N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide (CAS: 1385322-98-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential modulator of enzyme activity. Preliminary studies suggest that it may interact with specific enzymes involved in inflammatory and metabolic pathways, making it a candidate for the treatment of chronic inflammatory diseases and metabolic disorders. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions and optimize its pharmacological profile.

In addition to its biological activity, the synthetic route of N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide has been refined to improve yield and purity. Recent publications highlight the use of novel catalysts and green chemistry principles to enhance the efficiency of its production. These advancements are critical for scaling up synthesis in industrial settings while minimizing environmental impact.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Early results indicate favorable bioavailability and a manageable toxicity profile, which are promising for further preclinical and clinical development. However, challenges such as metabolic stability and potential drug-drug interactions require further investigation to ensure its safety and efficacy in human trials.

Overall, the latest research on N-(4-Cyanotetrahydro-2H-pyran-4-yl)-2-methoxy-β-methylbenzenebutanamide underscores its potential as a therapeutic agent. Continued efforts in structural optimization, mechanistic studies, and translational research will be essential to fully realize its clinical applications. This compound represents a compelling example of how chemical biology can bridge the gap between basic research and drug discovery.